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Compound of Interest

Compound Name: Quinolin-3-ylmethanol

Cat. No.: B086302

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Quinolin-3-ylmethanol. Adherence to
these procedures is critical for ensuring personal safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

Quinolin-3-ylmethanol is a hazardous substance that requires careful handling to prevent
exposure. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals identifies the following hazards[1]:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Based on these hazards, the following personal protective equipment is mandatory when
handling Quinolin-3-ylmethanol.:
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PPE Category

Item

Specifications

Eye and Face Protection

Chemical Safety Goggles and
Face Shield

Goggles must meet European
Standard EN 166 or OSHA 29
CFR 1910.133 regulations. A
face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure to
check the manufacturer's
specifications for breakthrough
time and permeation data.
Dispose of gloves immediately

if contamination is suspected.

Body Protection

Laboratory Coat or Chemical-

resistant Apron

Along-sleeved lab coat is the
minimum requirement. For
larger quantities or when
splashing is likely, a chemically
resistant apron or coveralls

should be worn.

Respiratory Protection

NIOSH-approved Respirator

To be used in case of
inadequate ventilation or when
aerosolization is possible. The
type of respirator and cartridge
should be selected based on
the potential concentration of

airborne particles.

Foot Protection

Closed-toe Shoes

Shoes should be made of a
non-porous material to protect

against spills.

Quantitative Safety Data
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While specific occupational exposure limits for Quinolin-3-ylmethanol have not been
established, data for the closely related compound Quinoline provides a valuable reference for
risk assessment.

Compound Regulatory Body Exposure Limit Value

Quinoline AIHA WEEL (8-hour TWA) 0.001 ppm

AIHA: American Industrial Hygiene Association; WEEL: Workplace Environmental Exposure
Limit; TWA: Time-Weighted Average.

Experimental Protocol: Safe Handling of Quinolin-3-
yimethanol

This protocol outlines the step-by-step procedure for safely handling Quinolin-3-ylmethanol in
a laboratory setting.

3.1. Preparation

» Risk Assessment: Before beginning work, conduct a thorough risk assessment for the
planned experiment.

o SDS Review: Read and understand the Safety Data Sheet (SDS) for Quinolin-3-
ylmethanol.

e PPE Inspection: Inspect all PPE for damage before use.

o Work Area Setup: Ensure a certified chemical fume hood is operational. The work area
should be clean and uncluttered. An eyewash station and safety shower must be readily
accessible.

» Spill Kit: Have a spill kit containing an inert absorbent material (e.g., vermiculite or sand)
readily available.

3.2. Handling
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o Transfer: Conduct all transfers of Quinolin-3-ylmethanol within the chemical fume hood.
Use appropriate tools, such as spatulas or powder funnels, to minimize dust generation.

» Weighing: If possible, weigh the compound in a ventilated balance enclosure. If not available,
weigh in the fume hood.

» Dissolving: When preparing solutions, add the solid Quinolin-3-ylmethanol to the solvent
slowly to avoid splashing.

e Reactions: All reactions involving Quinolin-3-ylmethanol should be performed in a chemical
fume hood with the sash at the lowest practical height.

3.3. Post-Handling

o Decontamination: Thoroughly decontaminate all glassware and equipment that came into
contact with Quinolin-3-ylmethanol. Rinse with an appropriate solvent, collecting the
rinsate as hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.

Disposal Plan

Quinolin-3-ylmethanol and any materials contaminated with it must be disposed of as
hazardous waste.

o Waste Segregation: Collect all Quinolin-3-ylmethanol waste separately from other waste
streams. It is incompatible with strong oxidizing agents.

e Waste Container: Use a designated, leak-proof, and chemically compatible container for
solid and liquid waste.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "Quinolin-3-ylmethanol".

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area away from incompatible materials.
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Disposal: Arrange for the disposal of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
Under no circumstances should this chemical be disposed of down the drain or in regular
trash.

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spill: Evacuate the area. Wearing appropriate PPE, contain the spill with an inert absorbent
material. Collect the absorbed material into a sealed container for hazardous waste disposal.
Ventilate the area and wash the spill site after cleanup is complete.

Visual Workflow for Handling Quinolin-3-ylmethanol
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Workflow for Safe Handling of Quinolin-3-ylmethanol
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Caption: Procedural workflow for safely handling Quinolin-3-ylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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